5-(3-Methylphenoxy)pyrimidin-2-amine

• Molecular Formula: C11H11N3O
• Molecular Weight: 201.22 g/mol
• IUPAC Name: 5-(3-methylphenoxy)pyrimidin-2-amine
• InChI: InChI=1S/C11H11N3O/c1-8-3-2-4-9(5-8)15-10-6-13-11(12)14-7-10/h2-7H,1H3,(H2,12,13,14)
• InChI Key: LEZSGJKLCKOWTP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)OC2=CN=C(N=C2)N

Description

5-(3-Methylphenoxy)pyrimidin-2-amine is a pyrimidine derivative featuring a 3-methylphenoxy substituent at the 5-position of the pyrimidin-2-amine core. The compound’s molecular formula is C₁₁H₁₁N₃O (MW: 201.22 g/mol), shared with analogs like 5-(4-Methoxyphenyl)pyrimidin-2-amine , but differing in substituent placement and functional groups.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-(3-Methylphenoxy)pyrimidin-2-amine typically involves the following steps:

Starting Materials: The synthesis begins with the preparation of 3-methylphenol and 2-chloropyrimidine.

Nucleophilic Substitution: 3-Methylphenol reacts with 2-chloropyrimidine in the presence of a base such as potassium carbonate (K2CO3) to form 5-(3-Methylphenoxy)pyrimidine.

Amination: The intermediate 5-(3-Methylphenoxy)pyrimidine is then subjected to amination using ammonia or an amine source to introduce the amino group at the 2-position, yielding 5-(3-Methylphenoxy)pyrimidin-2-amine.

Industrial Production Methods

Industrial production of 5-(3-Methylphenoxy)pyrimidin-2-amine follows similar synthetic routes but on a larger scale. The process involves optimizing reaction conditions, such as temperature, pressure, and solvent choice, to achieve high yields and purity. Catalysts and automated reactors may be employed to enhance efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

5-(3-Methylphenoxy)pyrimidin-2-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents like hydrogen peroxide (H2O2) or potassium permanganate (KMnO4) to form corresponding oxidized products.

Reduction: Reduction reactions can be carried out using reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4).

Substitution: The compound can undergo nucleophilic substitution reactions, where the amino group or the phenoxy group is replaced by other substituents.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide (H2O2), potassium permanganate (KMnO4), and other oxidizing agents.

Reduction: Sodium borohydride (NaBH4), lithium aluminum hydride (LiAlH4), and other reducing agents.

Substitution: Various nucleophiles and bases, depending on the desired substitution.

Major Products Formed

Oxidation: Oxidized derivatives of 5-(3-Methylphenoxy)pyrimidin-2-amine.

Reduction: Reduced derivatives with altered functional groups.

Substitution: Substituted pyrimidine derivatives with different functional groups.

Scientific Research Applications

5-(3-Methylphenoxy)pyrimidin-2-amine has a wide range of scientific research applications, including:

Chemistry: Used as a building block for the synthesis of more complex heterocyclic compounds.

Biology: Studied for its potential biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Industry: Utilized in the development of agrochemicals, pharmaceuticals, and other industrial products.

Mechanism of Action

The mechanism of action of 5-(3-Methylphenoxy)pyrimidin-2-amine involves its interaction with specific molecular targets and pathways. The compound may act by:

Binding to Enzymes: Inhibiting or activating enzymes involved in biological processes.

Interacting with Receptors: Modulating receptor activity to influence cellular signaling pathways.

Affecting Gene Expression: Altering the expression of genes involved in disease pathways.

Comparison with Similar Compounds

Substituent Effects on Physicochemical Properties

The substituent on the pyrimidine ring significantly impacts molecular properties. Key examples include:

Compound Name	Substituent	Molecular Weight	LogP*	Solubility (mg/mL)*	Melting Point (°C)
5-(3-Methylphenoxy)pyrimidin-2-amine	3-Methylphenoxy	201.22	~2.1	<0.1 (predicted)	N/A
5-(4-Methoxyphenyl)pyrimidin-2-amine	4-Methoxyphenyl	201.22	~2.3	<0.1	N/A
5-(2-Methoxyphenyl)pyrimidin-2-amine	2-Methoxyphenyl	201.22	~1.9	0.15	N/A
5-(Hex-1-ynyl)pyrimidin-2-amine	Hex-1-ynyl	203.27	~3.0	Insoluble	147–149
5-(4-Fluorophenyl)pyrimidin-2-amine	4-Fluorophenyl	193.18	~2.5	<0.1	N/A

Key Observations :

• Electron-donating groups (e.g., methoxy, methyl) increase lipophilicity (LogP) compared to halogens (e.g., fluoro) .
• Alkynyl substituents (e.g., hex-1-ynyl) drastically reduce solubility due to hydrophobic interactions .
• Substituent position (e.g., 2- vs. 4-methoxy) alters steric and electronic effects, influencing binding to biological targets .

Key Observations :

• Suzuki coupling is widely used for aryl substituents but yields vary with steric hindrance (e.g., 2-methoxy: 44% vs. 4-methoxy: 93%) .
• Sonogashira coupling achieves near-quantitative yields for linear alkynyl groups .
• Heterocyclic cores (e.g., pyrrolo[2,3-d]pyrimidine) require specialized conditions (e.g., Buchwald-Hartwig) .

Key Observations :

• Halogenalkoxy substituents enhance kinase inhibitory potency due to improved hydrophobic interactions .
• Bulkier groups (e.g., naphthyl) are associated with biofilm disruption, likely due to membrane interaction .
• Pyrrolopyrimidine cores (e.g., SRI-32007) show antiviral activity, suggesting scaffold versatility .